Cas no 91260-72-9 (2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
• CAS No: 91260-72-9
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 805606
• PubChem ID: 2114038
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
• 5,6-diamino-1-butyl-3-methy-2,4(1H,3H)-Pyrimidinedione
• 5,6-DIAMINO-1-BUTYL-3-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
• 5,6-diamino-1-butyl-3-methylpyrimidine-2,4-dione
• EN300-08014
• 5,6-diamino-1-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS000122353
• 5,6-diamino-1-butyl-3-methyl-2,4(1H,3H)-pyrimidinedione
• FT-0716956
• DTXSID70366600
• OWZSVHVLJNZPOK-UHFFFAOYSA-N
• 91260-72-9
• SCHEMBL4254776

• Inchi： 1S/C9H16N4O2/c1-3-4-5-13-7(11)6(10)8(14)12(2)9(13)15/h3-5,10-11H2,1-2H3
• InChI Key： OWZSVHVLJNZPOK-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(N)N1CCCC)N)=O

Computed Properties

• Exact Mass: 212.127326
• Monoisotopic Mass: 212.127326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7
• XLogP3: -0.3

Experimental Properties

• Density: 1.202
• Boiling Point: 294.6°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.545